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Compound of Interest

Compound Name: N-Ethylpentan-2-amine

Cat. No.: B1353153 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-Ethylpentan-2-amine (CAS No. 39190-

84-6) is readily available. The following guidance is based on the safety profiles of structurally

similar aliphatic and secondary amines. It is imperative to treat N-Ethylpentan-2-amine with

the same precautions as these related compounds. A thorough risk assessment should be

conducted before handling this chemical.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in work with N-Ethylpentan-2-amine. The

procedural guidance herein is designed to answer specific operational questions and to foster a

culture of safety in the laboratory.

Anticipated Hazards
Based on analogous compounds such as pentan-2-amine and other N-alkylated amines, N-
Ethylpentan-2-amine is anticipated to present the following hazards:

Flammability: Likely a flammable liquid and vapor.[1][2][3]

Corrosivity: Expected to cause severe skin burns and serious eye damage.[1][3][4][5]

Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[3][4][5]

Irritation: May cause respiratory irritation.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1353153?utm_src=pdf-interest
https://www.benchchem.com/product/b1353153?utm_src=pdf-body
https://www.benchchem.com/product/b1353153?utm_src=pdf-body
https://www.benchchem.com/product/b1353153?utm_src=pdf-body
https://www.benchchem.com/product/b1353153?utm_src=pdf-body
https://www.benchchem.com/product/b1353153?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentanamine
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL02250&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pentanamine
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3100%2F3130-5-00.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13894~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:30:30~~Bis(2-ethylhexyl
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3100%2F3130-5-00.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13894~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:30:30~~Bis(2-ethylhexyl
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3100%2F3130-5-00.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure via inhalation, and skin, or

eye contact. The selection of PPE should be informed by a detailed risk assessment of the

specific procedures being performed.

PPE Category Recommended Equipment Specifications and Use

Eye and Face Protection
Chemical splash goggles and

a face shield.

Must meet ANSI Z.87.1

standards. A face shield should

be worn over goggles,

particularly when there is a risk

of splashing.[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), flame-

resistant lab coat, and closed-

toe shoes.

Disposable nitrile or neoprene

gloves offer good short-term

protection; however, it is

crucial to consult the glove

manufacturer's chemical

resistance guides for suitability.

Lab coats must be fully

buttoned, and long pants and

shoes that completely cover

the foot are required.[4][6]

Respiratory Protection

An appropriate respirator (e.g.,

with an organic vapor

cartridge).

A respirator may be necessary

in poorly ventilated areas or for

procedures that could

generate significant vapors. If

engineering controls like a

chemical fume hood are

insufficient, respiratory

protection is required.[4][6]

Operational Plan: Handling and Storage
Handling:
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Always work in a well-ventilated area, preferably within a certified chemical fume hood.[7]

Due to the flammability hazard, use spark-proof tools and explosion-proof equipment.[3][7]

Avoid all contact with skin, eyes, and clothing. Do not breathe vapors or mists.[3][8]

Keep away from heat, sparks, open flames, and other ignition sources.[3][8]

Ground and bond containers and receiving equipment to prevent static discharge.[8]

Storage:

Store in a cool, dry, and well-ventilated area designated for flammable and corrosive

materials.[9]

Keep containers tightly closed and store away from incompatible materials such as strong

oxidizing agents, acids, acid anhydrides, and acid chlorides.[3][8]

Regularly inspect containers for leaks or damage.[9]

Disposal Plan
All waste containing N-Ethylpentan-2-amine must be treated as hazardous waste.

Waste Collection and Storage:

Collect waste in a designated, properly labeled, and sealed container.

The container must be compatible with the chemical.

Clearly label the container as "Hazardous Waste" and include the full chemical name: "N-
Ethylpentan-2-amine".

Store the waste container in a cool, dry, well-ventilated area away from incompatible

materials.

Spill Management:

In the event of a spill, immediately evacuate the area and ensure proper ventilation.
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For small spills, absorb the chemical with an inert material such as vermiculite, dry sand, or

earth. Do not use combustible materials like paper towels.

Use non-sparking tools to collect the absorbed material and place it into a sealed container

for hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

For large spills, contact your institution's Environmental Health and Safety (EHS) department

or emergency response team immediately.

Disposal:

Dispose of all chemical waste through your institution's hazardous waste management

program. Do not dispose of it down the drain or in regular trash.[4]

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[8]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek

immediate medical attention.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]
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PPE Selection Workflow for N-Ethylpentan-2-amine Handling

Hazard Assessment

PPE Selection

Procedure

Start: Handling N-Ethylpentan-2-amine

Task Assessment:
- Scale of work

- Potential for splash/aerosol
- Ventilation conditions

Eye/Face Protection:
- Chemical Splash Goggles (Minimum)

- Face Shield (if splash risk)

Skin Protection:
- Chemical-Resistant Gloves
- Flame-Resistant Lab Coat

- Closed-toe Shoes

Respiratory Protection:
- Work in Fume Hood (Primary)
- Respirator (if poor ventilation)

Don PPE Correctly

Perform Chemical Handling

Doff and Dispose of PPE Correctly

End: Procedure Complete

Click to download full resolution via product page

Caption: PPE selection workflow for handling N-Ethylpentan-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Pentanamine | C5H13N | CID 12246 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. assets.thermofisher.cn [assets.thermofisher.cn]

3. fishersci.com [fishersci.com]

4. synquestlabs.com [synquestlabs.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. additive-chem.com [additive-chem.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]

9. diplomatacomercial.com [diplomatacomercial.com]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
N-Ethylpentan-2-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353153#personal-protective-equipment-for-
handling-n-ethylpentan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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